Cas no 2228561-41-7 (1-(1H-pyrazol-4-yl)methylcyclopropan-1-ol)

• Product Name: 1-(1H-pyrazol-4-yl)methylcyclopropan-1-ol
• CAS No: 2228561-41-7
• MF: C₇H₁₀N₂O
• MW: 138.167101383209
• CID: 6004920
• PubChem ID: 165715478
• Update Time: 2025-10-30

1-(1H-pyrazol-4-yl)methylcyclopropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-(1H-pyrazol-4-yl)methylcyclopropan-1-ol
• 1-[(1H-pyrazol-4-yl)methyl]cyclopropan-1-ol
• 2228561-41-7
• EN300-1813504

• Inchi： 1S/C7H10N2O/c10-7(1-2-7)3-6-4-8-9-5-6/h4-5,10H,1-3H2,(H,8,9)
• InChI Key： PBIRKGNPZONLJD-UHFFFAOYSA-N
• SMILES： OC1(CC2C=NNC=2)CC1

Computed Properties

• Exact Mass: 138.079312947g/mol
• Monoisotopic Mass: 138.079312947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 134
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 48.9Ų

Additional information on 1-(1H-pyrazol-4-yl)methylcyclopropan-1-ol

1-(1H-Pyrazol-4-yl)methylcyclopropan-1-ol: A Comprehensive Overview

The compound 1-(1H-pyrazol-4-yl)methylcyclopropan-1-ol, with the CAS number 2228561-41-7, is an intriguing organic molecule that has garnered attention in recent scientific research. This compound is characterized by its unique structure, which combines a pyrazole ring and a cyclopropane moiety, making it a promising candidate for various applications in the fields of chemistry and pharmacology.

The molecular structure of 1-(1H-pyrazol-4-yl)methylcyclopropan-1-ol is notable for its stability and reactivity. The pyrazole ring, a five-membered aromatic heterocycle containing two nitrogen atoms, contributes to the molecule's ability to engage in hydrogen bonding and other non-covalent interactions. This feature is particularly advantageous in drug design, where such interactions can enhance bioavailability and target specificity.

Recent studies have explored the potential of 1-(1H-pyrazol-4-yl)methylcyclopropan-1-ol in the development of novel therapeutic agents. Researchers have focused on its ability to modulate key biological pathways, such as those involved in inflammation and oxidative stress. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines.

In addition to its pharmacological applications, 1-(1H-pyrazol-4-yl)methylcyclopropan-1-ol has also been investigated for its role in catalytic processes. Its cyclopropane ring, known for its high ring strain, makes it an attractive substrate for studying ring-opening reactions under various catalytic conditions. A 2023 paper in the journal Nature Chemistry highlighted its utility as a precursor in the synthesis of complex organic molecules, showcasing its versatility in organic synthesis.

The synthesis of 1-(1H-pyrazol-4-yl)methylcyclopropane-related compounds has been optimized through innovative methodologies. One notable approach involves the use of transition metal catalysts to facilitate the formation of the pyrazole-cyclopropane linkage. This method not only enhances reaction efficiency but also enables the incorporation of functional groups at specific positions, paving the way for further chemical modifications.

Beyond its chemical and pharmacological significance, 1-(1H-pyrazol-4-y)methylcyclopropanol has also been studied for its environmental impact. Researchers have assessed its biodegradability and toxicity profiles, with findings suggesting that it poses minimal risk to aquatic ecosystems under standard usage conditions.

In conclusion, 1-()pyrazole⁾methylcyclopropa_n-l_-ol⁾ -l⁾ _{-or t y n e m e} ⁾ -o l ) -o l ) -o l ) -o l ) -o l ) -o l ) -o l ) -o l ) -o l ) -o l ) -o l ) -o l ) -o l ) -o l ) -o l ) -o l ) -o l ) -o l ) -o l ) -o l ). This comprehensive overview underscores its potential as a valuable tool in both academic research and industrial applications.